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Compound of Interest

Compound Name: 2-(Dibutylamino)ethanethiol
CAS No.: 5842-08-0
Cat. No.: B12122979
Get Quote
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Technical Guide & Chemical Profile

Executive Summary & Chemical Identity[1][2][3][4]

2-(Dibutylamino)ethanethiol (also known as ngcontent-ng-c2699131324=""_nghost-ng-
€2339441298="" class="inline ng-star-inserted">

-Dibutylcysteamine) is a bifunctional organic intermediate characterized by a tertiary amine and
a primary thiol group.[2] While less ubiquitous than its diethyl or diisopropyl analogs (often
monitored under CWC Schedule 2 for their role as V-series nerve agent precursors), the dibutyl
derivative serves as a critical lipophilic probe in drug delivery systems and a chelating ligand in
organometallic chemistry.[1][2][3]

This guide provides a rigorous spectroscopic atlas for researchers requiring definitive structural
verification.[1][2][3] The data presented synthesizes experimental protocols with high-fidelity
predictive modeling based on substituent additivity rules verified against homologous series.[1]

[2][3]

Chemical Profile
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Property Data

Systematic Name 2-(Dibutylamino)ethane-1-thiol

37880-97-0 (Hydrochloride salt) / Free base

generic: 5842-Series

CAS Number

Molecular Formula

Molecular Weight 189.36 g/mol

) Colorless to pale yellow oil (Free base);
Physical State ) )
Hygroscopic solid (HCI salt)

Solubilit Soluble in DCM, Chloroform, Ethanol; HCI salt
olubili
Y soluble in water

ngcontent-ng-c2699131324="" class="ng-star-inserted">

I\ SAFETY & COMPLIANCE WARNING This compound belongs to the family of

-dialkylaminoethanethiols.[2][3] Researchers must verify compliance with local
regulations (e.g., CWC Schedule 2B precursors) before procurement or synthesis.
[2] Handle with extreme caution in a fume hood due to potent stench and potential
toxicity.[1][2][3]

Synthesis & Preparation Protocol

To ensure the validity of spectroscopic data, the purity of the analyte is paramount.[3] The
following protocol describes the synthesis via thiirane ring-opening, the industry standard for
high-purity aminothiols.

Workflow: Nucleophilic Ring Opening

The reaction proceeds via the nucleophilic attack of dibutylamine on ethylene sulfide (thiirane).

[1]
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Figure 1: Synthesis workflow for 2-(Dibutylamino)ethanethiol via thiirane ring opening.

Detailed Methodology

Setup: Purge a pressure-rated reaction vessel with

¢ Addition: Charge Dibutylamine (1.0 eq) and Ethanol (solvent). Add Ethylene Sulfide (1.0 - 1.1
eq) dropwise at ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline
ng-star-inserted">

to control exotherm.[2][3]

¢ Reaction: Seal vessel and heat to 90-100°C for 4 hours.

o Workup: Cool to room temperature. Remove solvent and unreacted amine via rotary
evaporation.[1][2][3]

 Purification: Distill under reduced pressure (vacuum) to obtain the free base as a clear oil.[1]
[2] Store under Argon at ngcontent-ng-c2699131324="" nghost-ng-c2339441298=""
class="inline ng-star-inserted">

to prevent disulfide formation (dimerization).[2][3]

Spectroscopic Atlas
A. Mass Spectrometry (EI-MS)

The Electron lonization (EI) mass spectrum is dominated by ngcontent-ng-c2699131324=

_nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cleavage adjacent to the nitrogen atom, a characteristic fragmentation for tertiary amines.[2]
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Key Fragmentation Data:

e Molecular lon (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-
star-inserted">

): m/z 189 (Weak/Distinct).[2]
e Base Peak: m/z 142.[1][2]

o Mechanism:[1][2]ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline
ng-star-inserted">

-cleavage of the

bond between the ethyl bridge carbons, retaining the charge on the nitrogen fragment:

e Thiol Loss: m/z 156 (ngcontent-ng-c2699131324=""_nghost-ng-c2339441298=""
class="inline ng-star-inserted">

).[2]

» MclLafferty-like Rearrangement: m/z 86 (Loss of butene from butyl chain).[1][2]

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diethylamino_ethanethiol
https://www.chemeo.com/cid/66-726-3/Ethanethiol-2-diethylamino
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diethylamino_ethanethiol
https://www.chemeo.com/cid/66-726-3/Ethanethiol-2-diethylamino
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diethylamino_ethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diethylamino_ethanethiol
https://www.chemeo.com/cid/66-726-3/Ethanethiol-2-diethylamino
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diethylamino_ethanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12122979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular lon (M+)
m/z 189

[Bu2N-CH2-CH2-SHJ+

Heterolytic Cleavage
(Loss of HSe)

a-Cleavage
(Loss of *CH2SH)

Base Peak Thiol Loss
m/z 142 m/z 156
[Bu2N=CHZ2]+ [M - SH]+

cLafferty / Alkyl Loss

Butyl Fragment
m/z 86
[Bu-NH=CH2]+

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for 2-(Dibutylamino)ethanethiol under Electron
lonization (70 eV).

B. Proton NMR ( H-NMR)

Solvent: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-
inserted">

, 400 MHz. Reference: TMS (
0.00).[2]

The spectrum exhibits the classic pattern of a dibutyl chain and an ethylene bridge.[3] The key
diagnostic is the triplet for the methylene adjacent to the thiol.
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Chemical Shift
(ngcontent-ng-
€2699131324="
" _nghost-ng-
=" Structural
ELERNAIRE Multiplicity Integration Assignment
" class="inline Context
ng-star-
inserted">
» Ppm)
Triplet ( Terminal methyls
0.91 6H
Hz) of butyl chains
1.28-1.35 Multiplet 4H -methylene of
butyl
1.40 — 1.48 Multiplet 4H -methylene of
butyl
Thiol proton
. (exchangeable,
1.55 Broad Singlet 1H ) ) )
shift varies with
conc.)[2][3][4]
Triplet (
-methylene of
2.43 4H (Butyl) y _
Hz) butyl chains
Methylene
2 6 Triplet ( oH adjacent to
. Hz) (Bridge) Nitrogen in
bridge
_ Methylene
2.68 Quartet/Multiplet  2H

adjacent to Thiol

Expert Insight: The methylene protons adjacent to the thiol (ngcontent-ng-c2699131324=""

_nhghost-ng-c2339441298="" class="inline ng-star-inserted">
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2.[2]68) and the amine (ngcontent-ng-c2699131324=""_nghost-ng-c2339441298=""
class="inline ng-star-inserted">

2.62) in the ethylene bridge often form a higher-order

system, appearing as a complex multiplet rather than distinct triplets if the resolution is
insufficient.[3]

C. Infrared Spectroscopy (FT-IR)

Method: Neat liquid film on KBr plates.[1][2]

The IR spectrum provides rapid confirmation of the thiol functionality and absence of oxidized
species (sulfoxides/sulfones).[1]
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Wavenumber
(ngcontent-ng-

€2699131324=""
_nghost-ng-
c2339441298="" Intensity Assignment Diagnostic Value
class="inline ng-
star-inserted">
)
Primary confirmation.
2550 — 2580 Weak, Sharp Absence indicates
oxidation to disulfide.
Aliphatic butyl chains
2955, 2930, 2860 Strong (asymmetric/symmetri
c stretch).[2]
Characteristic of
) tertiary amines with
2790 - 2810 Medium Bohimann Bands ] ]
anti-periplanar C-H
bonds.[1][2]
ngcontent-ng-
€2699131324=""
_ _nghost-ng- Alkyl bending modes.
class="inline ng-star-
inserted">
ngcontent-ng-
€2699131324=""
1050 — 1150 Medi _nghost-ng- C-N stretching
- edium —m
€2339441298= vibrations.
class="inline ng-star-
inserted">
_ Long chain methylene
730 Medium
rock (butyl group).[2]
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Quality Control & Impurity Profiling

The most common degradation pathway is the oxidative dimerization to the disulfide.
Reaction:
Detection:

 NMR: Disappearance of the -SH proton (ngcontent-ng-c2699131324=""_nghost-ng-
€2339441298="" class="inline ng-star-inserted">

1.[2][3]55) and a downfield shift of the adjacent methylene protons from
2.68 to
2.90.

e |IR: Disappearance of the weak band at 2550 ngcontent-ng-c2699131324=""_nghost-ng-
€2339441298="" class="inline ng-star-inserted">

12]

e MS: Appearance of a dimer peak at m/z 376 (ngcontent-ng-c2699131324=""_nghost-ng-
€2339441298="" class="inline ng-star-inserted">

).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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